5-(4-methoxyphenyl)-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine

• IUPAC Name: 5-(4-methoxyphenyl)-4-(4-phenylpiperazin-1-yl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C23H22N4OS/c1-28-19-9-7-17(8-10-19)20-15-29-23-21(20)22(24-16-25-23)27-13-11-26(12-14-27)18-5-3-2-4-6-18/h2-10,15-16H,11-14H2,1H3
• InChI Key: VFCNYGFBZKJCIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC3=NC=NC(=C23)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C23H22N4OS
• Molecular Weight: 402.5 g/mol

Description

5-(4-methoxyphenyl)-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biological activities. In

Mechanism of Action

More studies are needed to fully understand the mechanism of action of this compound.
2. Clinical Trials: Clinical trials are needed to determine the safety and efficacy of this compound in humans.
3. Development of Derivatives: The development of derivatives of this compound may lead to compounds with improved biological activities.
4. Target Identification: Identifying the specific targets of this compound may lead to a better understanding of its potential biological activities.
5. Combination Therapy: The use of this compound in combination with other drugs may lead to improved therapeutic outcomes.

Advantages and Limitations for Lab Experiments

5-(4-methoxyphenyl)-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine has several advantages and limitations for lab experiments. Some of the advantages include:
1. Unique Structure: This compound has a unique structure, which makes it of interest for studying its potential biological activities.
2. Potential Applications: This compound has potential applications in several areas of scientific research, including cancer research, neurological disorders, and cardiovascular research.
Some of the limitations include:
1. Limited Research: There is limited research available on this compound, which makes it difficult to fully understand its potential biological activities.
2. Cost: The synthesis of this compound can be costly, which may limit its use in some lab experiments.

Future Directions

There are several future directions for research on 5-(4-methoxyphenyl)-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine. Some of these include:
1. Further Studies on

Scientific Research Applications

5-(4-methoxyphenyl)-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine has been studied for its potential applications in scientific research. Some of the areas of research include:
1. Cancer Research: Studies have shown that this compound has potential anticancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo.
2. Neurological Disorders: 5-(4-methoxyphenyl)-4-(4-phenyl-1-piperazinyl)thieno[2,3-d]pyrimidine has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects and may help to prevent the death of brain cells.
3. Cardiovascular Research: This compound has been studied for its potential use in the treatment of cardiovascular diseases such as hypertension and heart failure. It has been shown to have vasodilatory effects and may help to improve blood flow.